78-81-9

Isobutylamine

In Stock

• CAS RN:
• 78-81-9

• Formula:
• C4H11N
  (CH3)2CHCH2NH2
  C4H11N

• InChI:
• InChI=1S/C4H11N/c1-4(2)3-5/h4H,3,5H2,1-2H3

• InChIKey:
• KDSNLYIMUZNERS-UHFFFAOYSA-N

• Isobutylamine appears as a clear colorless liquid with a fishlike odor. Flash point 15°F. Less dense (6.1 lb / gal) than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.
  2-Methyl-1-propylamine, also known as isobutylamine or valamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 2-Methyl-1-propylamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, 2-methyl-1-propylamine is primarily located in the cytoplasm. 2-Methyl-1-propylamine is also a parent compound for other transformation products, including but not limited to, N-hydroxy-2-methylpropanamine, pipercallosine, and pipercallosidine. 2-Methyl-1-propylamine is a cheesy and fishy tasting compound that can be found in black elderb...

4-(4-chlorophenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide

In Stock

• CAS RN:
• 5678-81-9

• Formula:
• C19H18ClN3O2

• InChI:
• InChI=1S/C19H18ClN3O2/c1-11-5-3-4-6-15(11)22-18(24)16-12(2)21-19(25)23-17(16)13-7-9-14(20)10-8-13/h3-10,17H,1-2H3,(H,22,24)(H2,21,23,25)

• InChIKey:
• HBXCZQPIGKPGNN-UHFFFAOYSA-N

• 4-(4-chlorophenyl)-6-methyl-N-(2-methylphenyl)-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide is a useful research compound. Its molecular formula is C19H18ClN3O2 and its molecular weight is 355.8 g/mol. The purity is usually 95%.

Sucrosofate Potassium

• CAS RN:
• 76578-81-9

• Formula:
• C12H28K8O42S8

• InChI:
• InChI=1S/C12H22O35S8.8K.7H2O/c13-48(14,15)37-1-4-6(43-51(22,23)24)8(45-53(28,29)30)9(46-54(31,32)33)11(40-4)42-12(3-39-50(19,20)21)10(47-55(34,35)36)7(44-52(25,26)27)5(41-12)2-38-49(16,17)18;;;;;;;;;;;;;;;/h4-11H,1-3H2,(H,13,14,15)(H,16,17,18)(H,19,20,21)(H,22,23,24)(H,25,26,27)(H,28,29,30)(H,31,32,33)(H,34,35,36);;;;;;;;;7*1H2/q;8*+1;;;;;;;/p-8/t4-,5-,6-,7-,8+,9-,10+,11-,12+;;;;;;;;;;;;;;;/m1.............../s1

• InChIKey:
• ZLYYTLMQNBUBHA-NGOJJLSFSA-F

• Sucrosofate Potassium is a useful research compound. Its molecular formula is C12H28K8O42S8 and its molecular weight is 1413.7 g/mol. The purity is usually 95%.

2-Butyl-1-decanol

Usually In Stock

• CAS RN:
• 21078-81-9

• Formula:
• C14H30O

• InChI:
• InChI=1S/C14H30O/c1-3-5-7-8-9-10-12-14(13-15)11-6-4-2/h14-15H,3-13H2,1-2H3

• InChIKey:
• FAOVRYZLXQUFRR-UHFFFAOYSA-N

• 2-Butyl-1-decanol is a useful research compound. Its molecular formula is C14H30O and its molecular weight is 214.39 g/mol. The purity is usually 95%.

Ethyl 3-(3-methyloxiran-2-yl)prop-2-enoate

Usually In Stock

• CAS RN:
• 18778-81-9

• Formula:
• C8H12O3

• InChI:
• InChI=1S/C8H12O3/c1-3-10-8(9)5-4-7-6(2)11-7/h4-7H,3H2,1-2H3

• InChIKey:
• SLYGAZAJIHMCNT-UHFFFAOYSA-N

• Ethyl 3-(3-methyloxiran-2-yl)prop-2-enoate, also known as Ethyl 3-(3-methyloxiran-2-yl)prop-2-enoate, is a useful research compound. Its molecular formula is C8H12O3 and its molecular weight is 156.18 g/mol. The purity is usually 95%.

2-(3-Ethyl-phenyl)-thiazole-4-carboxylic acid ethyl ester

• CAS RN:
• 885278-81-9

• Formula:
• C14H15NO2S

• InChI:
• InChI=1S/C14H15NO2S/c1-3-10-6-5-7-11(8-10)13-15-12(9-18-13)14(16)17-4-2/h5-9H,3-4H2,1-2H3

• InChIKey:
• PHUQSPAMXQBGDT-UHFFFAOYSA-N

• 2-(3-Ethyl-phenyl)-thiazole-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C14H15NO2S and its molecular weight is 261.34 g/mol. The purity is usually 95%.

(Z)-N-allyl-2-(4-bromobenzoyl)hydrazinecarbimidothioic acid

In Stock

• CAS RN:
• 306278-81-9

• Formula:
• C11H12BrN3OS

• InChI:
• InChI=1S/C11H12BrN3OS/c1-2-7-13-11(17)15-14-10(16)8-3-5-9(12)6-4-8/h2-6H,1,7H2,(H,14,16)(H2,13,15,17)

• InChIKey:
• OUTJPPNJOYUMPS-UHFFFAOYSA-N

• (Z)-N-allyl-2-(4-bromobenzoyl)hydrazinecarbimidothioic acid is a useful research compound. Its molecular formula is C11H12BrN3OS and its molecular weight is 314.2. The purity is usually 95%.

N'-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide

In Stock

• CAS RN:
• 851978-81-9

• Formula:
• C15H9FN4OS2

• InChI:
• InChI=1S/C15H9FN4OS2/c16-8-4-3-7-11-12(8)18-15(23-11)20-19-13(21)14-17-9-5-1-2-6-10(9)22-14/h1-7H,(H,18,20)(H,19,21)

• InChIKey:
• UOGYMLDAFVZKLA-UHFFFAOYSA-N

• N'-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide is a useful research compound. Its molecular formula is C15H9FN4OS2 and its molecular weight is 344.38. The purity is usually 95%.

(Z)-2-((6-methoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenyl dimethylcarbamate

In Stock

• CAS RN:
• 869078-81-9

• Formula:
• C19H17NO5

• InChI:
• InChI=1S/C19H17NO5/c1-20(2)19(22)25-15-7-5-4-6-12(15)10-17-18(21)14-9-8-13(23-3)11-16(14)24-17/h4-11H,1-3H3/b17-10-

• InChIKey:
• SAUMXLUGUUOZOF-YVLHZVERSA-N

• (Z)-2-((6-methoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenyl dimethylcarbamate is a useful research compound. Its molecular formula is C19H17NO5 and its molecular weight is 339.347. The purity is usually 95%.

3'-(1,3-Dioxolan-2-YL)-2-methylbenzophenone

In Stock

• CAS RN:
• 898778-81-9

• Formula:
• C17H16O3

• InChI:
• InChI=1S/C17H16O3/c1-12-5-2-3-8-15(12)16(18)13-6-4-7-14(11-13)17-19-9-10-20-17/h2-8,11,17H,9-10H2,1H3

• InChIKey:
• ISMSYXBOBFTYBK-UHFFFAOYSA-N

• 3'-(1,3-Dioxolan-2-YL)-2-methylbenzophenone is a useful research compound. Its molecular formula is C17H16O3 and its molecular weight is 268.31 g/mol. The purity is usually 95%.

4-[2-(1-Methyl-1H-benzoimidazol-2-yl)-ethyl]-phenylamine

In Stock

• CAS RN:
• 505078-81-9

• Formula:
• C16H17N3

• InChI:
• InChI=1S/C16H17N3/c1-19-15-5-3-2-4-14(15)18-16(19)11-8-12-6-9-13(17)10-7-12/h2-7,9-10H,8,11,17H2,1H3

• InChIKey:
• UYYUYDDKLNGZQL-UHFFFAOYSA-N

• 4-[2-(1-methyl-2-benzimidazolyl)ethyl]aniline is a member of benzimidazoles.

(3-Aminooxolan-3-YL)methanol

In Stock

• CAS RN:
• 1132878-81-9

• Formula:
• C5H11NO2

• InChI:
• InChI=1S/C5H11NO2/c6-5(3-7)1-2-8-4-5/h7H,1-4,6H2

• InChIKey:
• OJPSWNKHXFWIQJ-UHFFFAOYSA-N

• (3-Aminooxolan-3-YL)methanol is a useful research compound. Its molecular formula is C5H11NO2 and its molecular weight is 117.15 g/mol. The purity is usually 95%.

2-bromo-N-(7-oxaspiro[3.5]nonan-1-yl)benzamide

Usually In Stock

• CAS RN:
• 2175978-81-9

• Formula:
• C15H18BrNO2

• InChI:
• InChI=1S/C15H18BrNO2/c16-12-4-2-1-3-11(12)14(18)17-13-5-6-15(13)7-9-19-10-8-15/h1-4,13H,5-10H2,(H,17,18)

• InChIKey:
• SCLINUZLWACTMQ-UHFFFAOYSA-N

• 2-bromo-N-(7-oxaspiro[3.5]nonan-1-yl)benzamide is a useful research compound. Its molecular formula is C15H18BrNO2 and its molecular weight is 324.218. The purity is usually 95%.

Rel-(1R,2S)-N-methyl-2-(methylsulfonyl)cyclopentan-1-amine

In Stock

• CAS RN:
• 2219378-81-9

• Formula:
• C7H15NO2S

• InChI:
• InChI=1S/C7H15NO2S/c1-8-6-4-3-5-7(6)11(2,9)10/h6-8H,3-5H2,1-2H3/t6-,7+/m1/s1

• InChIKey:
• YVKMTUPGLFXONW-RQJHMYQMSA-N

• Rel-(1R,2S)-N-methyl-2-(methylsulfonyl)cyclopentan-1-amine is a useful research compound. Its molecular formula is C7H15NO2S and its molecular weight is 177.26. The purity is usually 95%.

[1-(4-Aminophenyl)cyclopropyl]methanol;hydrochloride

In Stock

• CAS RN:
• 2361678-81-9

• Formula:
• C10H14ClNO

• InChI:
• InChI=1S/C10H13NO.ClH/c11-9-3-1-8(2-4-9)10(7-12)5-6-10;/h1-4,12H,5-7,11H2;1H

• InChIKey:
• MTBOPWIJEUMYIM-UHFFFAOYSA-N

• [1-(4-Aminophenyl)cyclopropyl]methanol;hydrochloride is a useful research compound. Its molecular formula is C10H14ClNO and its molecular weight is 199.68. The purity is usually 95%.

2-[1-(1-Benzofuran-2-carbonyl)piperidin-4-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379978-81-9

• Formula:
• C23H23N5O3

• InChI:
• InChI=1S/C23H23N5O3/c1-15-13-16(2)27(24-15)21-7-8-22(29)28(25-21)18-9-11-26(12-10-18)23(30)20-14-17-5-3-4-6-19(17)31-20/h3-8,13-14,18H,9-12H2,1-2H3

• InChIKey:
• SCOZWGRXXRSMLZ-UHFFFAOYSA-N

• 2-[1-(1-Benzofuran-2-carbonyl)piperidin-4-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-one is a useful research compound. Its molecular formula is C23H23N5O3 and its molecular weight is 417.469. The purity is usually 95%.

6-Bromo-thiochroman-3-ylamine hydrochloride

In Stock

• CAS RN:
• 1263378-81-9

• Formula:
• C9H11BrClNS

• InChI:
• InChI=1S/C9H10BrNS.ClH/c10-7-1-2-9-6(3-7)4-8(11)5-12-9;/h1-3,8H,4-5,11H2;1H

• InChIKey:
• KZMVKOBZDVNBEU-UHFFFAOYSA-N

• 6-Bromo-thiochroman-3-ylamine hydrochloride is a useful research compound. Its molecular formula is C9H11BrClNS and its molecular weight is 280.61 g/mol. The purity is usually 95%.